Cas no 890-50-6 (Benzenamine, N-(1-naphthalenylmethylene)-)
890-50-6 structure
Product Name:Benzenamine, N-(1-naphthalenylmethylene)-
Benzenamine, N-(1-naphthalenylmethylene)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, N-(1-naphthalenylmethylene)-
- 1-naphthalen-1-yl-N-phenylmethanimine
- N-Phenylnaphthalene-1-(methanimine)
- WNYBWTSSOIEBMP-QGOAFFKASA-N
- N-[(E)-1-Naphthylmethylidene]aniline
- WNYBWTSSOIEBMP-UHFFFAOYSA-N
- N-(1-Naphthylmethylene)aniline
- naphthylmethylidene aniline
- DTXSID20346836
- SCHEMBL9305089
- AKOS004906550
- N-[(E)-1-Naphthylmethylidene]aniline #
- N-([1-naphthalenyl]methylene)benzenamine
- 890-50-6
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- Inchi: 1S/C17H13N/c1-2-10-16(11-3-1)18-13-15-9-6-8-14-7-4-5-12-17(14)15/h1-13H/b18-13+
- InChI Key: WNYBWTSSOIEBMP-QGOAFFKASA-N
- SMILES: N(/C1C=CC=CC=1)=C\C1=CC=CC2=CC=CC=C21
Computed Properties
- Exact Mass: 231.104799419g/mol
- Monoisotopic Mass: 231.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 12.4Ų
Benzenamine, N-(1-naphthalenylmethylene)- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
890-50-6 (Benzenamine, N-(1-naphthalenylmethylene)-) Related Products
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